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Comparison of Cefcapene Pivoxil Treatment Regimens

Infection Study Design & Key Efficacy Safety
Comparator . L
Type Duration Outcomes Findings

| GAS Pharyngitis in Children [1] | 5-day CFPN-PI vs. 10-day CFPN-PI vs. 10-day Amoxicillin (AMPC) |
Prospective, multicenter, randomized, open-label N=250 children (6 months-12 years) | Bacteriological

Eradication: * 5-day CFPN-PI: 93.8% ¢ 10-day CFPN-PI: 96.2% * 10-day AMPC: 91.7%

Clinical Cure Rate: 100% in all three groups [1] | Diarrhea: Infrequent in all groups. Rash: 6 patients
(8.0%) in the 10-day AMPC group [1] | | Recurrent GAS Pharyngitis in Children [2] | 5-day Cefditoren
Pivoxil vs. 10-day Cefditoren Pivoxil | Randomized study N=226 children with recurrence history | Clinical
Recurrence: * 5-day group: 7/77 (9.1%) * 10-day group: 1/149 (0.7%) - significantly lower [2] | Information
not specified in abstract | | Acute Rhinosinusitis in Adults [3] | CFPN-PI vs. Amoxicillin-Clavulanate
(AMC) | Randomized, double-blinded, open-label 14-day treatment N=49 (evaluable) | Improvement
Rate: « CFPN-PI: 96% « AMC: 95.8% No significant difference in symptom resolution [3] | Diarrhea: °
CFPN-PI: 1 patient * AMC: 6 patients (p=0.04) [3] |

Detailed Experimental Protocols
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The robust findings in the table above are derived from structured clinical trials. Here are the detailed

methodologies for the key studies cited.

Pediatric GAS Pharyngitis Study [1]

This study demonstrates the non-inferiority of a 5-day CFPN-PI regimen for uncomplicated cases.

e Objective: To compare the bacteriological and clinical efficacy and safety of 5-day CFPN-PI with 10-
day CFPN-PI or Amoxicillin (AMPC) in children with GAS pharyngitis.
¢ Patient Population: 250 children (age 6 months to 12 years) from 12 pediatric clinics with confirmed
GAS via throat culture.
¢ Intervention Groups: Patients were randomized into three groups:
o Group 1: CFPN-PI (9-10 mg/kg) three times daily for 5 days.
o Group 2: CFPN-PI (9-10 mg/kg) three times daily for 10 days.
o Group 3: AMPC (dose not specified) three times daily for 10 days.
¢ Primary Endpoints:
o Bacteriological Eradication: Assessed by throat culture at the end of treatment.
o Clinical Cure Rate: Resolution of signs and symptoms of acute pharyngitis at the end of
therapy.
o Relapse Rate: Recurrence of GAS and symptoms during the follow-up period.
¢ Statistical Analysis: Comparative analysis of eradication, cure, and relapse rates between the three
groups, with no significant differences found.

The design and flow of this study can be visualized as follows:
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Adult Acute Rhinosinusitis Study [3]

This study highlights the comparable efficacy but superior gastrointestinal tolerance of CFPN-PI.

¢ Objective: To compare the clinical efficacy and tolerance of CFPN-PI and Amoxicillin-Clavulanate
(AMC) in adults with Acute Presumed Bacterial Rhinosinusitis (ARS).
¢ Patient Population: 60 patients over 15 years of age diagnosed with ARS (25 in CFPN-PI and 24 in
AMC group after exclusions).
¢ Intervention Groups:
o Group A: CFPN-PI (150 mg) three times daily for 2 weeks.
o Group B: AMC (625 mg, amoxicillin 500 mg) three times daily for 2 weeks.
e Assessment Methods:
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o Clinical Symptoms: Evaluated on days 0, 7, 14, and 28.
o Objective Findings: Nasal endoscopy and paranasal sinus X-rays.
o Safety Monitoring: Recorded adverse reactions, particularly gastrointestinal complications.
¢ Statistical Analysis: Demographics and clinical characteristics were compared. Efficacy was
analyzed based on improvement rates and symptom changes. The incidence of adverse reactions
was compared using Fisher's exact test.

Key Clinical and Research Implications

e Condition-Specific Duration: The 5-day regimen of CFPN-PI is a viable and effective option for
first-time, uncomplicated GAS pharyngitis in children, potentially improving adherence and
reducing overall drug exposure [1]. However, for children with a history of recurrent GAS
pharyngitis, a 10-day course of a cephalosporin may be necessary to prevent relapse [2].

e Favorable Safety Profile: Across multiple studies, CFPN-PI demonstrates a consistently lower
incidence of gastrointestinal adverse effects, particularly diarrhea, compared to amoxicillin-based
therapies (AMPC and AMC) [1] [3].

e Considerations for Special Populations: A recent 2024 prospective cohort study indicates that
exposure to CFPN-PI during the first trimester of pregnancy was not associated with a significantly
increased risk of major malformations in newborns, providing important safety data for use in this
population [4].

In summary, the choice between a 5-day and 10-day regimen of Cefcapene Pivoxil should be guided by the

specific clinical context, particularly whether the infection is initial or recurrent.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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